molecular formula C11H16N2O4S B8726258 Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate CAS No. 1086-05-1

Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate

Cat. No. B8726258
CAS RN: 1086-05-1
M. Wt: 272.32 g/mol
InChI Key: QIQRTQYTQIONBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1086-05-1

Product Name

Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate

Molecular Formula

C11H16N2O4S

Molecular Weight

272.32 g/mol

IUPAC Name

diethyl 1-methyl-2-methylsulfanylimidazole-4,5-dicarboxylate

InChI

InChI=1S/C11H16N2O4S/c1-5-16-9(14)7-8(10(15)17-6-2)13(3)11(12-7)18-4/h5-6H2,1-4H3

InChI Key

QIQRTQYTQIONBC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N(C(=N1)SC)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

The diethyl 2-(methylthio)-4,5-imidazoledicarboxylate (10 g; 0.039 mol) was slowly added in small portions to a solution of diazomethane in ether (containing approximately 3 g of diazomethane). Nitrogen was evolved immediately and the solution was allowed to stand at room temperature overnight. Excess diazomethane was then decomposed by the addition of dilute acetic acid and the reaction mixture was worked up in the usual way. Diethyl 1-methyl-2-(methylthio)-4,5-imidazoledicarboxylate (10.2 g; 97%) was obtained as a thick yellow oil.
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